2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole

• IUPAC Name: 2-[(3-fluorophenyl)methylsulfanyl]-1-methylimidazole
• InChI: InChI=1S/C11H11FN2S/c1-14-6-5-13-11(14)15-8-9-3-2-4-10(12)7-9/h2-7H,8H2,1H3
• InChI Key: VCGIYVZIIKDKSQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2=CC(=CC=C2)F
• Molecular Formula: C11H11FN2S
• Molecular Weight: 222.28 g/mol

Description

2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole is a chemical compound that belongs to the class of imidazole derivatives. It is commonly used in scientific research as a tool to study the mechanism of action of various biological processes.

Mechanism of Action

The mechanism of action of 2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole is not fully understood. However, it is known to bind to specific target proteins and inhibit their activity. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole vary depending on the target protein that it binds to. It can lead to enzyme inhibition, protein-protein interaction disruption, and receptor binding inhibition. These effects can have downstream effects on various biological processes such as cell signaling, gene expression, and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole in lab experiments is its specificity for target proteins. This allows for precise modulation of specific biological processes. However, one limitation is its potential toxicity, which can affect the viability of cells and organisms used in experiments.

Future Directions

There are several future directions for research involving 2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole. One direction is to study its potential as a therapeutic agent for the treatment of various diseases such as cancer and neurological disorders. Another direction is to explore its use in combination with other compounds to enhance its efficacy and reduce potential toxicity. Additionally, further studies are needed to fully understand its mechanism of action and potential targets.
In conclusion, 2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole is a valuable tool in scientific research for studying various biological processes. Its specificity for target proteins allows for precise modulation of specific pathways, but its potential toxicity is a limitation. Future research can explore its potential as a therapeutic agent and further elucidate its mechanism of action.

Synthesis Methods

The synthesis of 2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole involves the reaction of 3-fluorobenzyl chloride with 1-methylimidazole in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography to obtain pure 2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole.

Scientific Research Applications

2-[(3-Fluorophenyl)methylsulfanyl]-1-methylimidazole has a wide range of scientific research applications. It is commonly used as a tool to study the mechanism of action of various biological processes such as enzyme inhibition, protein-protein interactions, and receptor binding. It is also used in drug discovery and development as a lead compound for the design of new drugs.